Tolvaptan-d7
Tolvaptan-d7
Tolvaptan-d7 is intended for use as an internal standard for the quantification of tolvaptan by GC- or LC-MS. Tolvaptan is a nonpeptide vasopressin V2 receptor antagonist (IC50 = 3 nM for rat receptor) and a diuretic agent. It is selective for V2 over V1 receptors (IC50 = 0.58 μM). Tolvaptan increases urine volume by 3-fold in rats when administered at a dose of 0.54 mg/kg. It also reduces left ventricular end-systolic volumes and improves left ventricular ejection fraction in a rat model of myocardial infarction. Formulations containing tolvaptan have been used to treat hyponatremia.
One of the isotopic labelled form of Tolvaptan, which has been found to be a vasopressin V2 receptor antagonist and could probably be effective against hypertensive heart failure and could also be an effective renal protective agent.
One of the isotopic labelled form of Tolvaptan, which has been found to be a vasopressin V2 receptor antagonist and could probably be effective against hypertensive heart failure and could also be an effective renal protective agent.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0196517
InChI:
InChI=1S/C26H25ClN2O3/c1-16-6-3-4-7-20(16)25(31)28-19-10-11-21(17(2)14-19)26(32)29-13-5-8-24(30)22-15-18(27)9-12-23(22)29/h3-4,6-7,9-12,14-15,24,30H,5,8,13H2,1-2H3,(H,28,31)/i1D3,3D,4D,6D,7D
SMILES:
CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(C4=C3C=CC(=C4)Cl)O)C
Molecular Formula:
C26H25ClN2O3
Molecular Weight:
456.0 g/mol
Tolvaptan-d7
CAS No.:
VCID: VC0196517
Molecular Formula: C26H25ClN2O3
Molecular Weight: 456.0 g/mol
Purity: 95% by HPLC; 98% atom D
* For research use only. Not for human or veterinary use.

Description | Tolvaptan-d7 is intended for use as an internal standard for the quantification of tolvaptan by GC- or LC-MS. Tolvaptan is a nonpeptide vasopressin V2 receptor antagonist (IC50 = 3 nM for rat receptor) and a diuretic agent. It is selective for V2 over V1 receptors (IC50 = 0.58 μM). Tolvaptan increases urine volume by 3-fold in rats when administered at a dose of 0.54 mg/kg. It also reduces left ventricular end-systolic volumes and improves left ventricular ejection fraction in a rat model of myocardial infarction. Formulations containing tolvaptan have been used to treat hyponatremia. One of the isotopic labelled form of Tolvaptan, which has been found to be a vasopressin V2 receptor antagonist and could probably be effective against hypertensive heart failure and could also be an effective renal protective agent. |
---|---|
Product Name | Tolvaptan-d7 |
Molecular Formula | C26H25ClN2O3 |
Molecular Weight | 456.0 g/mol |
IUPAC Name | N-[4-(7-chloro-5-hydroxy-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl)-3-methylphenyl]-2,3,4,5-tetradeuterio-6-(trideuteriomethyl)benzamide |
Standard InChI | InChI=1S/C26H25ClN2O3/c1-16-6-3-4-7-20(16)25(31)28-19-10-11-21(17(2)14-19)26(32)29-13-5-8-24(30)22-15-18(27)9-12-23(22)29/h3-4,6-7,9-12,14-15,24,30H,5,8,13H2,1-2H3,(H,28,31)/i1D3,3D,4D,6D,7D |
Standard InChIKey | GYHCTFXIZSNGJT-FFQSSJIFSA-N |
Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(C4=C3C=CC(=C4)Cl)O)C)C([2H])([2H])[2H])[2H])[2H] |
SMILES | CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(C4=C3C=CC(=C4)Cl)O)C |
Canonical SMILES | CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(C4=C3C=CC(=C4)Cl)O)C |
Appearance | Solid |
Purity | 95% by HPLC; 98% atom D |
Related CAS | 150683-30-0 (unlabelled) |
Synonyms | N-[4-[(7-Chloro-2,3,4,5-tetrahydro-5-hydroxy-1H-1-benzazepin-1-yl)carbonyl]-3-methylphenyl]-2-methylbenzamide-d7; OPC 41061-d7 |
Tag | Topiramate |
PubChem Compound | 52913443 |
Last Modified | Apr 15 2024 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume